Cas no 124728-81-0 (Benzene,1-ethoxy-2,3-difluoro-4-[(trans,trans)-4'-pentyl[1,1'-bicyclohexyl]-4-yl]-)

Benzene,1-ethoxy-2,3-difluoro-4-[(trans,trans)-4'-pentyl[1,1'-bicyclohexyl]-4-yl]- is a specialized liquid crystal compound designed for advanced electro-optical applications. Its molecular structure, featuring a bicyclohexyl core with ethoxy and difluoro substituents, ensures high thermal stability and broad mesophase range, making it suitable for high-performance liquid crystal displays (LCDs). The trans,trans configuration of the bicyclohexyl moiety enhances molecular alignment, contributing to improved response times and reduced viscosity. The compound's fluorine substitution further optimizes dielectric anisotropy, while the pentyl chain promotes solubility in common LC mixtures. This combination of properties makes it a valuable component in formulations for fast-switching, low-power-consumption displays and other optoelectronic devices.
Benzene,1-ethoxy-2,3-difluoro-4-[(trans,trans)-4'-pentyl[1,1'-bicyclohexyl]-4-yl]- structure
124728-81-0 structure
Product Name:Benzene,1-ethoxy-2,3-difluoro-4-[(trans,trans)-4'-pentyl[1,1'-bicyclohexyl]-4-yl]-
CAS No:124728-81-0
MF:C25H38F2O
MW:392.565434932709
MDL:MFCD27978437
CID:103678
PubChem ID:22184033
Update Time:2025-06-09

Benzene,1-ethoxy-2,3-difluoro-4-[(trans,trans)-4'-pentyl[1,1'-bicyclohexyl]-4-yl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-ethoxy-2,3-difluoro-4-[(trans,trans)-4'-pentyl[1,1'-bicyclohexyl]-4-yl]-
    • 1-ethoxy-2,3-difluoro-4-[4-(4-pentylcyclohexyl)cyclohexyl]benzene
    • trans,trans-4-(4-Ethoxy-2,3-difluorophenyl)-4'-pentyl-1,1'-bi(cyclohexane)
    • trans,trans-4'-(4-Ethoxy-2,3-difluoro-phenyl)-4-pentyl-bicyclohexyl
    • TRANS,TRANS-4''-(4-ETHOXY-2,3-DIFLUORO-PHENYL)-4-PENTYL-BICYCLOHEXYL
    • Benzene, 1-ethoxy-2,3-difluoro-4-[(trans,trans)-4'-pentyl[1,1'-bicyclohexyl]-4-yl]-
    • DTXSID90623348
    • SCHEMBL8452717
    • AKOS024462661
    • SCHEMBL3437333
    • SCHEMBL8452731
    • AKOS022180590
    • DS-15380
    • SCHEMBL15203896
    • MFCD27978437
    • CS-0158646
    • A920415
    • SCHEMBL8452721
    • 124728-81-0
    • (trans,trans)-4-(4-Ethoxy-2,3-difluorophenyl)-4'-pentyl-1,1'-bi(cyclohexane)
    • 1-ethoxy-2,3-difluoro-4-[(trans,trans)-4'-pentyl[1,1'-bicyclohexyl]-4-yl]Benzene
    • 3~4~-Ethoxy-3~2~,3~3~-difluoro-1~4~-pentyl-1~1~,1~2~,1~3~,1~4~,1~5~,1~6~,2~1~,2~2~,2~3~,2~4~,2~5~,2~6~-dodecahydro-1~1~,2~1~:2~4~,3~1~-terphenyl
    • SCHEMBL26036382
    • GLZNOTOAQDMKMM-UHFFFAOYSA-N
    • 1-Ethoxy-2,3-difluoro-4-[(trans,trans)-4a(2)-pentyl[1,1a(2)-bicyclohexyl]-4-yl]benzene
    • (1r,1's,4r,4'r)-4-(4-ethoxy-2,3-difluorophenyl)-4'-pentyl-1,1'-bi(cyclohexane)
    • MDL: MFCD27978437
    • Inchi: 1S/C25H38F2O/c1-3-5-6-7-18-8-10-19(11-9-18)20-12-14-21(15-13-20)22-16-17-23(28-4-2)25(27)24(22)26/h16-21H,3-15H2,1-2H3
    • InChI Key: GLZNOTOAQDMKMM-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C=CC=1C1CCC(CC1)C1CCC(CCCCC)CC1)OCC)F

Computed Properties

  • Exact Mass: 392.28900
  • Monoisotopic Mass: 392.289
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 8
  • Complexity: 426
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 9.9
  • Topological Polar Surface Area: 9.2A^2

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.015±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: No data available
  • Boiling Point: 446.631°C at 760 mmHg
  • Flash Point: 233.2±24.6 °C
  • Refractive Index: 1.493
  • Solubility: Insuluble (2.5E-6 g/L) (25 ºC),
  • PSA: 9.23000
  • LogP: 8.02400
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

Benzene,1-ethoxy-2,3-difluoro-4-[(trans,trans)-4'-pentyl[1,1'-bicyclohexyl]-4-yl]- Security Information

Benzene,1-ethoxy-2,3-difluoro-4-[(trans,trans)-4'-pentyl[1,1'-bicyclohexyl]-4-yl]- Customs Data

  • HS CODE:2909309090
  • Customs Data:

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Benzene,1-ethoxy-2,3-difluoro-4-[(trans,trans)-4'-pentyl[1,1'-bicyclohexyl]-4-yl]- Pricemore >>

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